Cas no 823829-00-1 (1-4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylpiperidine-4-carboxamide)

• Product Name: 1-4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylpiperidine-4-carboxamide
• CAS No: 823829-00-1
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 5419856
• PubChem ID: 1244656
• Update Time: 2025-05-18

1-4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000285927-1
• 823829-00-1
• SMR000668755
• F3309-2405
• CHEMBL1447834
• 1-[4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-yl]piperidine-4-carboxamide
• VU0609985-1
• HMS2990J10
• 1-(2-phenyl-4-tosyloxazol-5-yl)piperidine-4-carboxamide
• AKOS002748142
• MLS001125135
• SR-01000285927
• 1-[4-(4-METHYLBENZENESULFONYL)-2-PHENYL-1,3-OXAZOL-5-YL]PIPERIDINE-4-CARBOXAMIDE
• 1-[4-[(4-Methylphenyl)sulfonyl]-2-phenyl-5-oxazolyl]-4-piperidinecarboxamide
• 1-4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylpiperidine-4-carboxamide

• Inchi： 1S/C22H23N3O4S/c1-15-7-9-18(10-8-15)30(27,28)21-22(25-13-11-16(12-14-25)19(23)26)29-20(24-21)17-5-3-2-4-6-17/h2-10,16H,11-14H2,1H3,(H2,23,26)
• InChI Key： PJDJCSFLPLJQKG-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=CC=C3)=NC=2S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 425.14092740g/mol
• Monoisotopic Mass: 425.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 707.3±70.0 °C(Predicted)
• pka: 16.24±0.20(Predicted)

Additional information on 1-4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylpiperidine-4-carboxamide

Exploring the Potential and Applications of CAS No. 823829-00-1: 1-(4-(4-Methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl)piperidine-4-carboxamide

The compound with CAS No. 823829-00-1, known as 1-(4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl)piperidine-4-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of a piperidine ring system, which is a six-membered saturated ring with one nitrogen atom. The presence of a sulfonyl group and a phenyl group in its structure contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of antitumor agents and anti-inflammatory drugs. The oxazole ring in the molecule is known for its stability and ability to form hydrogen bonds, which are crucial for molecular interactions in biological systems. Additionally, the sulfonyl group enhances the molecule's lipophilicity, making it more bioavailable.

One of the most promising aspects of this compound is its potential as a targeted drug delivery agent. Researchers have explored its ability to selectively bind to specific receptors, which could lead to more effective treatments with fewer side effects. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that this compound exhibits significant activity against certain cancer cell lines, suggesting its role in anticancer therapy.

The synthesis of this compound involves a multi-step process that includes Suzuki coupling reactions and HWE (Houben-Weyl-Eschenmoser) reactions. These methods ensure high yields and purity, which are essential for pharmaceutical applications. The use of advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) has enabled precise characterization of the compound, confirming its structure and purity.

In terms of applications, this compound has shown potential in neuroprotective therapies due to its ability to modulate neurotransmitter systems. Preclinical studies have indicated that it may help in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by reducing oxidative stress and inflammation. Furthermore, its role as a modulator of ion channels has opened new avenues for research in cardiovascular diseases.

The development of this compound also aligns with the growing trend toward green chemistry, where researchers aim to minimize environmental impact during synthesis. By optimizing reaction conditions and using recyclable catalysts, the production process has become more sustainable, contributing to eco-friendly drug development.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the clinical trials for this compound. Its unique combination of chemical stability and biological activity positions it as a strong candidate for future therapeutics. As research continues, further insights into its mechanism of action and toxicity profile will be crucial for determining its suitability for human use.

In conclusion, CAS No. 823829-00-1 represents a significant advancement in medicinal chemistry. Its versatile structure and promising biological activities make it a valuable asset in drug discovery. With ongoing research and development, this compound holds the potential to address unmet medical needs and improve patient outcomes worldwide.